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Compound of Interest

Compound Name:
2-(2-Chloro-4-

formylphenoxy)propanoic acid

CAS No.: 812642-71-0

Cat. No.: B3024549

Get Quote

Compound Identity & Physicochemical Profile
This compound represents a strategic building block containing two distinct reactive handles: a

propanoic acid tail (mimicking the fibrate pharmacophore) and a formyl (aldehyde) head

(allowing divergent library synthesis).[1]
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Property Data

CAS Number 812642-71-0

IUPAC Name 2-(2-Chloro-4-formylphenoxy)propanoic acid

Molecular Formula C₁₀H₉ClO₄

Molecular Weight 228.63 g/mol

Physical State Solid (Off-white to tan powder)

Solubility
Soluble in DMSO, MeOH, EtOH; Sparingly

soluble in water (acid form)

pKa (Calculated) ~3.8 (Carboxylic acid)

LogP (Predicted) 2.3 ± 0.4

Chirality

Contains one stereocenter at the propanoic acid

-carbon.[1][2] Typically supplied as a racemate

unless asymmetric synthesis is employed.[1]

Structural Significance
The molecule features a 2-chlorophenoxy core.[1] The chlorine atom at the ortho position

exerts steric influence, twisting the ether linkage out of planarity, which can enhance binding

selectivity in protein targets (e.g., PPAR

).[1] The propanoic acid moiety confers amphiphilic character, crucial for membrane
permeability in drug candidates.[1]

Synthetic Methodology
The synthesis follows a robust Williamson Ether Synthesis protocol.[1] This method relies on

the nucleophilic attack of the phenoxide ion on an

-halo acid.[1]

Core Synthesis Protocol
Reaction: Condensation of 3-chloro-4-hydroxybenzaldehyde with 2-chloropropanoic acid.[1]
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Reagents & Conditions:

Substrate: 3-Chloro-4-hydroxybenzaldehyde[1][3][4][5]

Alkylation Agent: 2-Chloropropanoic acid (or Ethyl 2-bromopropionate for higher yield,

followed by hydrolysis)[1]

Base: Aqueous NaOH (3.0 equiv) or K₂CO₃ in DMF

Conditions: Reflux (100°C) for 4–6 hours

Step-by-Step Procedure (Aqueous Route)
Phenoxide Formation: Dissolve 0.1 mol of 3-chloro-4-hydroxybenzaldehyde in 80 mL of

water containing 0.3 mol NaOH. The solution will turn yellow due to phenoxide formation.[1]

Addition: Slowly add 0.11 mol of 2-chloropropanoic acid to the stirring solution.

Reflux: Heat the mixture to reflux (approx. 100°C) for 4 hours. Monitor consumption of the

aldehyde starting material via TLC (SiO₂, Hexane:EtOAc 7:3).[1]

Workup: Cool the reaction mixture to 4°C. Acidify dropwise with conc. HCl to pH ~1.

Isolation: The product will precipitate as a solid.[1] Filter, wash with cold water, and

recrystallize from ethanol/water or chloroform/toluene.[1]

Yield Expectation: 60–75% (unoptimized).
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Figure 1: Convergent synthesis via Williamson etherification. The reaction is driven by the

nucleophilicity of the phenoxide oxygen.[1]

Reactivity & Applications in Drug Design
This compound is a "divergent hub."[1] The aldehyde and carboxylic acid groups allow

orthogonal functionalization, making it ideal for Fragment-Based Drug Discovery (FBDD).[1]

A. The Aldehyde Handle (C-4 Position)
The formyl group is highly reactive and serves as the entry point for increasing molecular

complexity:

Reductive Amination: Reaction with primary amines followed by NaBH(OAc)₃ reduction

yields secondary amines.[1] This is a common route to introduce solubilizing groups (e.g.,

morpholine, piperazine).[1]

Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrenyl

derivatives, extending the conjugation for optical applications or creating Michael acceptors

(covalent inhibitors).[1]

Heterocycle Formation: Condensation with hydrazines or hydroxylamines yields hydrazones

and oximes, often screened for anti-inflammatory activity.[1]

B. The Carboxylic Acid Handle (Ether Tail)
The propanoic acid moiety mimics the "head group" of fatty acids:

Esterification: Protection as a methyl/ethyl ester allows manipulation of the aldehyde without

side reactions.[1]

Amide Coupling: Activation with EDC/NHS or HATU allows coupling to amino acid residues,

creating prodrugs or peptidomimetics.[1]

Bioisostere Replacement: The carboxylic acid can be converted to a tetrazole or hydroxamic

acid to modulate potency and metabolic stability.[1]

Divergent Reactivity Map
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Figure 2: Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Handling & Safety
As an organic acid with an aldehyde function, standard laboratory safety protocols apply.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent autoxidation

of the aldehyde to the carboxylic acid over time.

Stability: The ether linkage is stable to acid/base hydrolysis, but the aldehyde is sensitive to

strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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